Cas no 51-06-9 (Procainamide)

Procainamide is an antiarrhythmic agent belonging to Class IA, primarily used to treat ventricular and supraventricular arrhythmias. Its mechanism of action involves sodium channel blockade, prolonging the cardiac action potential and effective refractory period. Procainamide is metabolized to N-acetylprocainamide (NAPA), an active metabolite with Class III antiarrhythmic properties. The drug is available in both oral and intravenous formulations, offering flexibility in clinical administration. Key advantages include its efficacy in acute arrhythmia management and utility in diagnostic procedures like electrophysiological studies. Monitoring plasma levels is recommended due to its narrow therapeutic index. Procainamide remains a valuable option in arrhythmia treatment, particularly when other agents are contraindicated or ineffective.

Procainamide structure

Product Name:Procainamide

CAS No:51-06-9

MF:C₁₃H₂₁N₃O

MW:235.3253428936

MDL:MFCD00066880

CID:33511

PubChem ID:4913

Update Time:2025-05-28

Procainamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-N-(2-diethylaminoethyl)benzamide
- PROCAINEAMIDE
- Novocainamide
- Novocaine amide
- Novocamid
- Procamide
- Procainamide
- 4-Amino-N-[2-(diethylamino)ethyl]benzamide
- C07401
- Biocoryl
- Procaine amide
- Pronestyl
- Novocainamid
- Procainamida
- Procainamidum
- Procan
- Procapan (free base)
- p-Aminobenzoic diethylaminoethylamide
- Procanbid
- p-Amino-N-(2-diethylaminoethyl)benzamide
- Procainamide [INN:BAN]
- Procapan
- Procainamidum [INN-Latin]
- Procainamida [INN-Spanish]
- Pronestyl-Sr
- 4-Amino-N-(2-(diethylamino)ethyl)benzamide
- Prestwick2_000337
- BB 0216450
- 4-amino-n-(2-diethylamino-ethyl)-benzamide
- HMS553P13
- KBio2_000183
- Tox21_110246
- D08421
- KBioSS_000183
- NCGC00015859-05
- KBioSS_001316
- PROCAINAMIDE [HSDB]
- NCGC00015859-16
- 2-Diethylaminoethylamid kyseliny p-aminobenzoove
- NINDS_000931
- CAS-614-39-1
- KBio2_003884
- L39WTC366D
- BRD-K75089421-003-04-7
- CHEMBL640
- NCGC00015859-03
- HMS1361J05
- NCGC00015859-14
- NCGC00015859-04
- 4-Amino-N-[2-(diethylamino)ethyl]benzamide #
- Benzamide, p-amino-N-(2-(diethylamino)ethyl)-
- Spectrum2_001295
- cid_66068
- NSC27461
- KBioGR_000183
- SPBio_001329
- KBio2_006452
- NCGC00024323-06
- DTXCID403512
- BDBM39344
- CS-W009100
- UNII-L39WTC366D
- KBio2_001316
- N-(2-(DIETHYLAMINO)ETHYL)-4-AMINOBENZAMIDE
- AB00053530
- HSDB 3170
- Benzamide, 4-amino-N-[2-(diethylamino)ethyl]-
- GTPL4811
- Prestwick0_000337
- KBio3_000366
- 51-06-9
- KBio3_000365
- Benzamide, p-amino-N-[2-(diethylamino)ethyl]-
- BSPBio_002229
- KBio2_002751
- Bio1_000391
- Bio2_000183
- NCGC00015859-06
- NCGC00015859-08
- PROCAINAMIDE [VANDF]
- BPBio1_000411
- NCGC00015859-18
- Prestwick3_000337
- DTXSID7023512
- WLN: ZR DVM2N2&2
- STK367963
- Benzamide, 4-amino-N-(2-(diethylamino)ethyl)-
- N-(2-Diethylaminoethyl) 4-aminobenzamide
- HMS2089E13
- KBio2_005319
- Spectrum4_000487
- AB00053530-13
- HMS1989J05
- SCHEMBL15914
- Spectrum_000836
- KBio1_000931
- NCGC00015859-01
- Sp 100 (pharmaceutical)
- IDI1_033933
- BSPBio_001463
- BRD-K75089421-001-02-5
- LS-25492
- N1-[2-(diethylamino)ethyl]-4-aminobenzamide
- D0U5SI
- NCGC00024323-03
- 4-Amino-N-(diethylaminoethyl)benzamide
- AB00053530-15
- 4-{N-[2-(diethylamino)ethyl]carbamoyl}aniline
- BIDD:GT0579
- Benzamide, 4-amino-N-(2-(diethylamino)ethyl)-(9CI)
- NSC-27461
- Procan (TN)
- HMS1791J05
- SPBio_002294
- L001052
- Bio1_000880
- FS-5697
- Q417597
- PROCAINAMIDE [WHO-DD]
- KBioGR_000973
- NCGC00015859-07
- BRD-K75089421-003-15-3
- NCGC00024323-04
- CCG-205075
- NCGC00015859-09
- Maybridge1_004389
- HY-A0084A
- C75392
- Pronestyl (TN)
- SMP1_000055
- procainamid-
- DB01035
- NCGC00015859-11
- DivK1c_000931
- CAS-51-06-9
- Cambridge id 5144127
- NSC 27461
- Tox21_110246_1
- NCGC00024323-05
- C13H21N3O
- Epitope ID:135397
- Bio2_000663
- Procainamide (INN)
- HMS3402J05
- PROCAINAMIDE [INN]
- 4-amino-N-(2-diethylaminoethyl)-benzamide
- F2173-1035
- NCGC00015859-23
- BRN 2214285
- SBI-0050968.P004
- NCGC00015859-02
- 4-amino-N-(2-diethylaminoethyl) benzamide
- Procanbid (TN)
- Bio1_001369
- 4-azanyl-N-[2-(diethylamino)ethyl]benzamide;hydrochloride
- IDI1_000931
- EINECS 200-078-8
- Lopac0_000995
- BSPBio_000373
- Spectrum3_000555
- SDCCGSBI-0050968.P005
- EN300-33971
- Procanbid; SP 100; SP 100 (pharmaceutical)
- 2-Diethylaminoethylamid kyseliny p-aminobenzoove [Czech]
- KBio3_001729
- Prestwick1_000337
- CHEBI:8428
- AKOS000271131
- Rhythmin
- BRD-K75089421-003-05-4
- Lopac-P-9391
- 4-14-00-01154 (Beilstein Handbook Reference)
- MFCD00066880
- Spectrum5_000986
- CBDivE_003757
- AB00053530_16
- NCGC00015859-10
- CS-AD-00499
- Procainamidum (INN-Latin)
- Procainamida (INN-Spanish)
- C01BA02
- 1ST9084
- NS00001509
- Amide, Procaine
- BRD-K75089421-003-24-5
- PROC
- 4-Amino-N-(2-(Diethylamino)Ethyl)Benzamide Sulfate
- 200-078-8
- MDL： MFCD00066880
- Inchi： 1S/C13H21N3O/c1-3-16(4-2)10-9-15-13(17)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3,(H,15,17)
- InChI Key： REQCZEXYDRLIBE-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)N)NCCN(CC)CC

Computed Properties

Exact Mass: 235.16800
Monoisotopic Mass: 235.168462
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 58.4

Experimental Properties

Density: 1.06
Melting Point: 47°C
Boiling Point: 421.8°C at 760mmHg
Flash Point: 208.9°C
Refractive Index: 1.5700 (estimate)
PSA: 58.36000
LogP: 2.31250
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Procainamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：2811
Safety Instruction： H303+H313+H333
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Procainamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Procainamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A843235-5g	4-Amino-N-(2-diethylaminoethyl)benzamide	51-06-9	97%	5g	1,872.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A97831-100mg	Procainamide	51-06-9		100mg	¥298.0	2021-09-10
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B25856-100mg	procainamide	51-06-9	,HPLC≥98%	100mg	￥300.00	2021-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193660-1g	Procainamide	51-06-9	97%	1g	¥179.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193660-250mg	Procainamide	51-06-9	97%	250mg	¥56.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193660-25g	Procainamide	51-06-9	97%	25g	¥3639.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193660-5g	Procainamide	51-06-9	97%	5g	¥808.90	2023-09-04
TRC	A603193-50mg	4-Amino-N-(2-Diethylaminoethyl)Benzamide	51-06-9		50mg	$ 64.00	2023-09-08
TRC	A603193-100mg	4-Amino-N-(2-Diethylaminoethyl)Benzamide	51-06-9		100mg	$ 87.00	2023-09-08
TRC	A603193-500mg	4-Amino-N-(2-Diethylaminoethyl)Benzamide	51-06-9		500mg	$ 126.00	2023-09-08

Procainamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:51-06-9)Procainamide

Order Number:LE11611

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

Procainamide Related Literature

1. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

51-06-9 (Procainamide) Related Products

Recommended suppliers